Cas no 1111108-32-7 (5-(3-fluoro-4-methylphenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(3-fluoro-4-methylphenyl)-1H-pyrimidin-2-one
• CAS No: 1111108-32-7
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• MDL: MFCD11876837
• CID: 2606675
• PubChem ID: 53222258
• Update Time: 2025-04-21

5-(3-fluoro-4-methylphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-4-methylphenyl)-1H-pyrimidin-2-one
• 5-(3-Fluoro-4-methylphenyl)pyrimidin-2(1H)-one
• 5-(3-Fluoro-4-methylphenyl)-2-hydroxypyrimidine, 95%
• 5-(3-Fluoro-4-methylphenyl)pyrimidin-2-ol
• DTXSID30686795
• 1111108-32-7
• 5-(3-FLUORO-4-METHYLPHENYL)-2-HYDROXYPYRIMIDINE
• MFCD11876837

• MDL： MFCD11876837
• Inchi： 1S/C11H9FN2O/c1-7-2-3-8(4-10(7)12)9-5-13-11(15)14-6-9/h2-6H,1H3,(H,13,14,15)
• InChI Key： HLUZWCHHWUXDLU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 204.06989108Da
• Monoisotopic Mass: 204.06989108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų